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ic acid

CAS No.: 171806-97-6

Cat. No.: B3109333

Get Quote

Executive Summary
Formamido acetic acids (systematically N-formylglycine and its

-substituted derivatives) represent a privileged scaffold in medicinal chemistry, primarily acting
as transition-state analogs for Peptide Deformylase (PDF). Because PDF is essential for
bacterial survival (removing the

-formyl group from nascent proteins) but non-essential in humans (who lack PDF in the
cytoplasm), this scaffold offers a high-selectivity window for novel antibiotics.[1][2]

This guide dissects the pharmacophore of formamido acetic acids, analyzing how the formyl

"warhead," the

-carbon substituents, and the carboxylic backbone drive potency and metabolic stability.
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Chemical Foundation & Pharmacophore Definition
The core structure of a bioactive formamido acetic acid derivative mimics the

-terminal segment of a nascent bacterial polypeptide (

-formyl-methionine).

The General Scaffold:

Formamido Group (

-Formyl, H-CO-NH-): The critical metal-binding group (MBG) or MBG-precursor that
coordinates the active site metal (typically

or

) of the PDF enzyme.

-Carbon (

): The site of substitution (

) that dictates fit within the enzyme's hydrophobic

pocket.

Carboxylic Acid/Tail: Often modified into amides or esters to extend into the

and

sites, mimicking the peptide backbone.

Mechanism of Action: PDF Inhibition
To understand the SAR, one must understand the target. PDF catalyzes the hydrolytic

cleavage of the formyl group.[1][3] Formamido acetic acid derivatives act as competitive

inhibitors, occupying the active site and chelating the catalytic metal ion, thereby preventing the

substrate (

-formyl-Met-tRNA) from binding.
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Signaling & Interaction Pathway
The following diagram illustrates the inhibition logic and the critical interaction points.

Peptide Deformylase (PDF)
(Active Site: Fe2+/Ni2+)

Nascent Protein
(N-Formyl-Met-...)Normal Catalysis

Enzyme-Inhibitor Complex
(Catalytically Inert)

Formation

Formamido Acetic Acid Derivative
(Transition State Analog)

Competitive Binding
(Chelation of Metal)

Stabilization Accumulation of
Formylated Proteins

-> Bacterial Growth Arrest

Downstream Effect

Click to download full resolution via product page

Figure 1: Mechanism of Action for PDF inhibition by formamido acetic acid derivatives.

Detailed Structure-Activity Relationship (SAR)[5]
The SAR of this class is driven by three distinct regions: the Metal Binding Group (MBG), the

Side Chain, and the Peptidomimetic Backbone.

The Metal Binding Group (The Formamido Moiety)
The

-formyl group is non-negotiable for high affinity in this specific scaffold class, but its electronic
environment is tunable.

N-Formyl vs. Acetyl: Replacing the formyl hydrogen with a methyl group (acetyl) typically

abolishes activity (

-fold loss). The steric bulk prevents deep penetration into the narrow metal pocket [1].

N-Hydroxy-N-Formyl (Retro-hydroxamic acid): The most potent derivatives often oxidize the

nitrogen to create an

-formyl hydroxylamine (

). This provides bidentate chelation to the metal ion, significantly increasing
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values (often into the nanomolar range) compared to the simple formamido (

) group [2].

The Pocket (Alpha-Substitution)
The substituent

on the acetic acid backbone (

) targets the enzyme's

hydrophobic pocket.

Steric Bulk: Bulky, lipophilic groups are preferred.

Glycine (

): Weak activity.

Alanine (

): Moderate activity.[4]

Norleucine/Butyl (

): High activity. The straight aliphatic chain mimics the Methionine side chain of the natural
substrate without the oxidation-prone sulfur [3].

Stereochemistry: The enzyme is stereoselective. Derivatives mimicking the L-amino acid

configuration (typically

-configuration) are significantly more potent than their

-enantiomers.

The Backbone ( Extension)
The carboxylic acid tail is rarely left as a free acid in optimized leads due to poor membrane

permeability.
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Amidation: Coupling the acetic acid to proline or piperazine derivatives improves metabolic

stability and positions groups to interact with the

and

subsites.

Bioisosteres: Replacement of the peptide bond with ketomethylene or retro-amide linkages

can improve stability against host peptidases while maintaining H-bond networks.

SAR Summary Data
The following table synthesizes representative data trends observed in PDF inhibitor

optimization campaigns (e.g., Actinonin analogs) [1][2].

Compound
ID

R-Group (

)

MBG
Structure

Backbone
PDF IC50
(nM)

E. coli MIC (

g/mL)

FAA-01 H (Glycine)
Formamido (-

NHCHO)

-OH (Free

Acid)
>10,000 >128

FAA-02 Methyl (Ala)
Formamido (-

NHCHO)
-Proline-OMe 850 64

FAA-03 n-Butyl (Nle)
Formamido (-

NHCHO)
-Proline-OMe 120 16

FAA-04 n-Butyl (Nle) N-OH-Formyl -Proline-OMe 5 0.5

FAA-05 Benzyl (Phe) N-OH-Formyl -Proline-OMe 45 4

Table 1: Comparative potency of formamido acetic acid derivatives. Note the dramatic shift in

potency when introducing the N-hydroxyl group (FAA-04).

Experimental Protocols
Synthesis of N-Formyl Amino Acid Derivatives
Causality: Standard acetylation methods often fail to be selective for formylation. The Mixed

Anhydride method is chosen here for its high yield and mild conditions, preventing racemization
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of the

-carbon.

Protocol:

Reagent Preparation: In a dry flask, combine Formic Acid (1.2 eq) and Acetic Anhydride (1.0

eq). Heat at 50°C for 15 minutes to generate the active formylating agent, Formic-Acetic

Anhydride.

Coupling: Dissolve the target amino acid ester (e.g., L-Norleucine methyl ester) in dry

THF/DCM. Add Triethylamine (1.5 eq) if using a hydrochloride salt.

Reaction: Cool the amino acid solution to 0°C. Dropwise add the Formic-Acetic Anhydride

mixture.

Monitoring: Stir at RT for 2–4 hours. Monitor via TLC (stain with ninhydrin; disappearance of

free amine).

Workup: Quench with saturated

(neutralizes excess acid). Extract with Ethyl Acetate. Wash organic layer with 1N HCl
(removes unreacted amine) and Brine.

Validation: Confirm structure via

-NMR. Look for the diagnostic rotamers of the formyl proton (

) appearing as split peaks around 8.0–8.3 ppm.

Spectrophotometric PDF Inhibition Assay
Causality: A continuous coupled assay is preferred over endpoint assays for determining

accurate

values. We utilize a formate dehydrogenase (FDH) coupled system where the release of
formate is linked to NAD+ reduction.

Protocol:
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Assay Buffer: 50 mM HEPES, pH 7.2, 10 mM NaCl, 0.2 mg/mL BSA. (Strict pH control is vital

for enzyme stability).

Enzyme Prep: Dilute recombinant E. coli PDF (Ni-substituted for stability) to 10 nM in buffer.

Substrate:

-Formyl-Met-Ala-Ser (1 mM stock).

Coupling System: Add Formate Dehydrogenase (1 U/mL) and NAD+ (2 mM).

Reaction:

Add Inhibitor (variable concentration) to plate wells.

Add PDF Enzyme.[1][2][5] Incubate 10 min at 25°C to allow equilibrium binding.

Initiate with Substrate.

Detection: Monitor Absorbance at 340 nm (formation of NADH) for 20 minutes.

Analysis: Plot

vs. [Inhibitor]. Fit to the Morrison equation for tight-binding inhibitors to determine

.

SAR Optimization Workflow
The following diagram outlines the iterative logic for optimizing these compounds.
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Figure 2: Iterative SAR optimization workflow for Formamido Acetic Acid derivatives.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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